Cas no 864267-63-0 (1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one)
1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one
- VZEWYKAZNBYIRM-UHFFFAOYSA-N
- 1-(3-Bromo-propyl)-3-isopropenyl-1,3-dihydro-benzoimidazol-2-one
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- Inchi: 1S/C13H15BrN2O/c1-10(2)16-12-7-4-3-6-11(12)15(13(16)17)9-5-8-14/h3-4,6-7H,1,5,8-9H2,2H3
- InChI Key: VZEWYKAZNBYIRM-UHFFFAOYSA-N
- SMILES: BrCCCN1C(N(C(=C)C)C2C=CC=CC1=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 319
- Topological Polar Surface Area: 23.6
1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B687405-1000mg |
1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one |
864267-63-0 | 1g |
$ 2067.00 | 2023-04-18 | ||
| TRC | B687405-100mg |
1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one |
864267-63-0 | 100mg |
$ 265.00 | 2023-09-08 | ||
| TRC | B687405-1g |
1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one |
864267-63-0 | 1g |
$ 2067.00 | 2023-09-08 |
1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one
Comprehensive Overview of 1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one (CAS No. 864267-63-0)
The compound 1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one (CAS No. 864267-63-0) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzimidazole core modified with a 3-bromopropyl and a 1-methylethenyl group, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel therapeutics and advanced materials.
In recent years, the demand for benzimidazole derivatives has surged, driven by their applications in drug discovery and agrochemicals. The 1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one stands out due to its reactive bromopropyl moiety, which facilitates further functionalization. This property aligns with the growing trend of click chemistry and covalent inhibitors, topics frequently searched in academic and industrial databases. The compound's potential in targeted drug delivery systems is also a hot topic, as it can be engineered to bind specific biomolecules.
From a synthetic perspective, the CAS No. 864267-63-0 compound offers a robust platform for constructing complex heterocycles. Its benzimidazol-2-one scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibition and GPCR modulation. These keywords are highly relevant in current AI-driven drug design discussions, where computational tools predict bioactive molecules. The compound's vinyl group further enables participation in polymerization reactions, making it valuable for smart material development.
Environmental and regulatory considerations are also critical when discussing 864267-63-0. Unlike many halogenated compounds, this molecule is designed for controlled reactivity, minimizing ecological impact. This aligns with the green chemistry movement, a trending search term among sustainable researchers. Its stability under physiological conditions makes it suitable for bioconjugation studies, another area gaining traction in proteomics and diagnostic imaging.
In conclusion, 1-(3-Bromopropyl)-1,3-dihydro-3-(1-methylethenyl)-2H-benzimidazol-2-one represents a multifaceted tool for modern chemistry. Its applications span from small-molecule therapeutics to functional polymers, addressing key challenges in precision medicine and nanotechnology. As interest in structure-activity relationships grows, this compound will likely remain a focal point in both academic and industrial research.
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